2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane]

• IUPAC Name: 1-(5-methylspiro[4,5-dihydro-1H-2-benzazepine-3,1'-cyclohexane]-2-yl)ethanone
• InChI: InChI=1S/C18H25NO/c1-14-12-18(10-6-3-7-11-18)19(15(2)20)13-16-8-4-5-9-17(14)16/h4-5,8-9,14H,3,6-7,10-13H2,1-2H3
• InChI Key: AQBVZAXFWPOMLT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(CCCCC2)N(CC3=CC=CC=C13)C(=O)C
• Molecular Formula: C18H25NO
• Molecular Weight: 271.4 g/mol

Description

2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane], also known as SM-12502, is a chemical compound that belongs to the class of spirocyclic benzazepine derivatives. It has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is not fully understood. However, it has been shown to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It also has antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is that it is relatively easy to synthesize and purify. It also has a high affinity for dopamine D2 and serotonin 5-HT1A receptors, which makes it a useful tool for studying these receptors. One limitation of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is that it is not very selective for these receptors, which may lead to off-target effects.

Future Directions

There are several future directions for research on 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane]. One direction is to study its potential use in the treatment of other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Another direction is to develop more selective analogs of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] that can be used to study specific dopamine and serotonin receptor subtypes. Finally, 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] could be used as a tool to study the role of dopamine and serotonin in various physiological and pathological processes.

Synthesis Methods

The synthesis of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] involves the condensation of 2-(2-aminoethyl)phenol and acetylenedicarboxylate, followed by a cyclization reaction with cyclohexanone. This method yields a racemic mixture of 2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane], which can be resolved into its enantiomers using chiral chromatography.

Scientific Research Applications

2-acetyl-5-methyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has been studied extensively for its potential use in various scientific research applications. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. It has also been studied for its potential use in the treatment of depression and anxiety disorders.